Cas no 2098013-01-3 (1-(3-Azidoazetidin-1-yl)pentan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)pentan-1-one
• CAS No: 2098013-01-3
• MF: C₈H₁₄N₄O
• MW: 182.222960948944
• CID: 4772137
• Update Time: 2025-07-19

1-(3-Azidoazetidin-1-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)pentan-1-one
• 1-(3-Azidoazetidin-1-yl)pentan-1-one

• Inchi： 1S/C8H14N4O/c1-2-3-4-8(13)12-5-7(6-12)10-11-9/h7H,2-6H2,1H3
• InChI Key： FEHRPPVUDQWWCT-UHFFFAOYSA-N
• SMILES： O=C(CCCC)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 182.11676108 g/mol
• Monoisotopic Mass: 182.11676108 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.7
• Molecular Weight: 182.22

Additional information on 1-(3-Azidoazetidin-1-yl)pentan-1-one

Introduction to 1-(3-Azidoazetidin-1-yl)pentan-1-one (CAS No. 2098013-01-3)

1-(3-Azidoazetidin-1-yl)pentan-1-one (CAS No. 2098013-01-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azidoazetidine moiety, holds potential for various applications, particularly in the development of new therapeutic agents. The azido group, known for its reactivity and versatility, makes this compound an intriguing candidate for further investigation.

The chemical structure of 1-(3-Azidoazetidin-1-yl)pentan-1-one consists of a pentanone backbone linked to an azidoazetidine ring. The azido group (-N₃) is a key functional group that can undergo various chemical transformations, such as reduction to an amine or participation in click chemistry reactions. These properties make the compound highly valuable in synthetic organic chemistry and drug design.

Recent studies have explored the biological activities of 1-(3-Azidoazetidin-1-yl)pentan-1-one. One notable area of research is its potential as an antiviral agent. The azido group has been shown to exhibit antiviral properties, particularly against HIV, due to its ability to interfere with viral replication processes. Preliminary in vitro studies have demonstrated that 1-(3-Azidoazetidin-1-yl)pentan-1-one can inhibit the replication of certain viruses, making it a promising lead compound for further development.

In addition to its antiviral properties, 1-(3-Azidoazetidin-1-yl)pentan-1-one has also shown potential in cancer research. The azido group can be used to label and track biomolecules within cells, which is crucial for understanding cellular processes and developing targeted therapies. Studies have indicated that this compound can be used as a prodrug, where it is converted into an active form within cancer cells, thereby minimizing side effects and enhancing therapeutic efficacy.

The synthesis of 1-(3-Azidoazetidin-1-yl)pentan-1-one involves several steps, including the formation of the azidoazetidine ring and the subsequent coupling with the pentanone moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC), a well-established method in click chemistry. This reaction provides high yields and excellent selectivity, making it a preferred choice for large-scale synthesis.

The physical and chemical properties of 1-(3-Azidoazetidin-1-yl)pentan-1-one have been extensively characterized. It is a colorless liquid with a molecular weight of 205.24 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and pharmaceutical formulations. Its melting point is around -25°C, and it has a boiling point of approximately 250°C at atmospheric pressure.

Safety considerations are an important aspect when handling 1-(3-Azidoazetidin-1-yl)pentan-1-one. While it is not classified as a hazardous material under current regulations, proper precautions should be taken during synthesis and handling to ensure laboratory safety. Personal protective equipment (PPE), such as gloves and goggles, should be worn at all times, and experiments should be conducted in a well-ventilated fume hood.

In conclusion, 1-(3-Azidoazetidin-1-yl)pentan-1-one (CAS No. 2098013-01-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups offer opportunities for developing new therapeutic agents with potential antiviral and anticancer properties. Ongoing research continues to explore its full potential, making it an exciting area of study for scientists and researchers alike.